![molecular formula C13H12F3N3O2 B1518769 ethyl 1-(3-aminophenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate CAS No. 1171543-02-4](/img/structure/B1518769.png)
ethyl 1-(3-aminophenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate
Overview
Description
Ethyl 1-(3-aminophenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate is a chemical compound with the molecular formula C13H12F3N3O2 . It is a powder at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H12F3N3O2/c1-2-21-12(20)10-7-18-19(11(10)13(14,15)16)9-5-3-4-8(17)6-9/h3-7H,2,17H2,1H3 . This code represents the molecular structure of the compound.Physical And Chemical Properties Analysis
This compound has a molecular weight of 299.25 g/mol . It is a powder at room temperature and is stored at room temperature .Scientific Research Applications
Crystal Structure Analysis
Ethyl 6-amino-5-cyano-4-(4-fluorophenyl)-2,4-dihydropyrano[2,3-c]pyrazole-3-carboxylate, a related compound, was studied for its crystal structure using X-ray analysis. This research highlighted the compound's molecular configuration, important for understanding chemical interactions and properties (Kumar et al., 2018).
Synthesis and Reactivity
Ethyl 5-amino-3-trifluoromethyl-1H-pyrazole-4-carboxylate has been synthesized for the creation of novel fluorescent molecules and chemical inhibitors. Its reactivity enables the synthesis of various derivatives with potential applications in fluorescence and herbicidal activities (Wu et al., 2006).
Preparation of Carboxylic Acids and Esters
The synthesis of ethyl 1-aryl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylates has been explored, including the corresponding carboxylic acids. This work provides a basis for further chemical modifications and potential pharmaceutical applications (Beck & Wright, 1987).
Applications in Corrosion Inhibition
Derivatives of ethyl 1-(3-aminophenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate have been studied as corrosion inhibitors. These compounds showed significant efficiency in preventing corrosion in metals, making them valuable for industrial applications (Dohare et al., 2017).
Safety and Hazards
Future Directions
While specific future directions for this compound are not mentioned in the retrieved information, it’s worth noting that trifluoromethyl-containing compounds are of interest in various fields, including agrochemicals and pharmaceuticals . Therefore, it’s possible that this compound could have potential applications in these areas.
properties
IUPAC Name |
ethyl 1-(3-aminophenyl)-5-(trifluoromethyl)pyrazole-4-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12F3N3O2/c1-2-21-12(20)10-7-18-19(11(10)13(14,15)16)9-5-3-4-8(17)6-9/h3-7H,2,17H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKNRNNQEXGLRRM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N(N=C1)C2=CC=CC(=C2)N)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12F3N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 1-(3-aminophenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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